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Compound of Interest

Compound Name: FTISADTSK acetate

Cat. No.: B8180525

Following a comprehensive search of publicly available scientific databases and literature, the
peptide sequence FTISADTSK does not correspond to any known or documented signature
peptide. This suggests that the peptide may be novel, part of a proprietary research and
development program, or a potential typographical error in the provided sequence.

Signature peptides are specific fragments of a protein that are unique to that particular protein.
They are crucial in the field of proteomics for identifying and quantifying proteins using mass
spectrometry. The discovery of a novel signature peptide with significant biological function
would typically be accompanied by publications detailing its origin, mechanism of action, and
the experimental methodologies used in its characterization.

Given the absence of any data on FTISADTSK, it is not possible to provide an in-depth
technical guide, summarize quantitative data, detail experimental protocols, or create diagrams
of its signaling pathways as none of this information exists in the public domain.

Researchers, scientists, and drug development professionals encountering a novel peptide
sequence like FTISADTSK would typically undertake a series of investigations to ascertain its
identity and function. This process would involve:

e Sequence Verification: Double-checking the amino acid sequence for any potential errors.

o Database Searching: Performing extensive searches against protein databases (e.g.,
UniProt, NCBI) to identify if the sequence is a known or predicted fragment of a larger
protein.
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» Homology Analysis: Using tools like BLAST to find similar peptide sequences that might
provide clues to its potential origin and function.

e De Novo Sequencing: If the peptide was identified through mass spectrometry, re-analyzing
the spectral data to confirm the sequence.

» Synthesis and Characterization: Chemically synthesizing the peptide to study its biological
activity through in vitro and in vivo assays.

Should FTISADTSK be a valid and novel discovery, the originating research team would be
responsible for publishing their findings, at which point a technical guide on its discovery and
significance could be compiled. Until such information is made public, the scientific community
remains unaware of any properties or applications of this specific peptide.

 To cite this document: BenchChem. [The Peptide FTISADTSK: An Uncharted Territory in
Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8180525#discovery-and-significance-of-ftisadtsk-as-
a-signature-peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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